Cas no 757247-93-1 (4-Amino-2-fluoro-3-methylbenzonitrile)

4-Amino-2-fluoro-3-methylbenzonitrile structure
757247-93-1 structure
Product Name:4-Amino-2-fluoro-3-methylbenzonitrile
CAS No:757247-93-1
MF:C8H7FN2
MW:150.152984857559
MDL:MFCD18826339
CID:549379
PubChem ID:45078676
Update Time:2025-04-19

4-Amino-2-fluoro-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-amino-2-fluoro-3-methyl-
    • Benzonitrile, 4-amino-2-fluoro-3-methyl- (9CI)
    • SCHEMBL152108
    • 4-Amino-2-fluoro-3-methylbenzonitrile
    • 757247-93-1
    • AMY28066
    • AKOS027385314
    • PS-11734
    • GTAKXKONKSMWLZ-UHFFFAOYSA-N
    • MFCD18826339
    • CS-0061149
    • W17036
    • SB76416
    • Benzonitrile, 4-amino-2-fluoro-3-methyl-
    • DB-342428
    • MDL: MFCD18826339
    • Inchi: 1S/C8H7FN2/c1-5-7(11)3-2-6(4-10)8(5)9/h2-3H,11H2,1H3
    • InChI Key: GTAKXKONKSMWLZ-UHFFFAOYSA-N
    • SMILES: FC1=C(C#N)C=CC(=C1C)N

Computed Properties

  • Exact Mass: 150.059
  • Monoisotopic Mass: 150.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Predicted)
  • Boiling Point: 305.3±42.0 °C(Predicted)

4-Amino-2-fluoro-3-methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB512955-250 mg
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abcr
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€367.50 2023-04-18
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£11.00 2024-05-26
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ChemScence
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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TRC
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